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Compound of Interest

Compound Name: MRS4719

Cat. No.: B12398848 Get Quote

For researchers and scientists engaged in drug development, the responsible management

and disposal of chemical compounds are paramount to ensuring a safe laboratory environment

and adhering to regulatory compliance. This document provides a comprehensive guide to the

proper disposal procedures for MRS4719, a potent P2X4 receptor antagonist used in ischemic

stroke research.[1] While a specific Safety Data Sheet (SDS) for MRS4719 is not readily

available in the public domain, this guide outlines essential safety and logistical information

based on general best practices for laboratory chemical waste management.

Immediate Safety Precautions and Handling
Before initiating any disposal protocol, it is crucial to be equipped with the appropriate Personal

Protective Equipment (PPE). Although MRS4719 is shipped as a non-hazardous chemical, the

toxicological properties of this compound have not been thoroughly characterized.[2] Therefore,

standard laboratory hygiene and safety practices should be strictly followed.

Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat.
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In the event of exposure, adhere to the following first-aid measures and seek medical attention:

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes.

Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: Move to a well-ventilated area with fresh air.

Ingestion: Rinse the mouth with water and seek immediate medical advice.

Step-by-Step Disposal Procedures for MRS4719
The disposal of MRS4719, as with any research chemical lacking a specific SDS, should be

approached with caution and in strict accordance with institutional and local regulations. The

following steps provide a general workflow for its safe disposal.

Step 1: Waste Identification and Segregation Properly identify and label all waste containing

MRS4719. This includes pure compound, contaminated solutions, and any materials that have

come into contact with the chemical, such as pipette tips, gloves, and empty containers. This

waste must be segregated from other laboratory waste streams to prevent unintended chemical

reactions.

Step 2: Waste Collection and Storage Collect all MRS4719 waste in a designated, leak-proof,

and clearly labeled waste container. The label should include the chemical name ("MRS4719"),

the quantity, and any known hazard information. Store the sealed waste container in a cool,

dry, and well-ventilated area, away from incompatible materials.

Step 3: Consultation with Environmental Health and Safety (EHS) Contact your institution's

Environmental Health and Safety (EHS) office to determine the appropriate disposal route.

Provide them with all available information on MRS4719, including its chemical name, structure

(if available), and any information from the supplier. Your EHS office will provide specific

instructions based on local and national regulations.

Step 4: Arranging for Professional Disposal Your EHS office will coordinate with a licensed

chemical waste disposal contractor for the pickup and disposal of the MRS4719 waste. Do not

attempt to dispose of this chemical down the drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the safe disposal of a research

chemical like MRS4719, for which a specific Safety Data Sheet is not available.
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Workflow for the safe disposal of MRS4719.

Quantitative Data for MRS4719
The following table summarizes the available quantitative data for MRS4719 based on

information from chemical suppliers.[1][3]

Property Value

Molecular Formula C26H28N6O3S

Molecular Weight 504.61 g/mol

IC50 0.503 μM (for human P2X4 receptor)

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

MRS4719, thereby protecting themselves, their colleagues, and the environment. Always

prioritize safety and consult with your institution's EHS professionals for guidance on handling

and disposing of research chemicals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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